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Compound of Interest

Compound Name: 3-Methylphenethyl alcohol

CAS No.: 1875-89-4

Cat. No.: B162758

Get Quote

CAS: 1875-89-4 | Molecular Formula: C₉H₁₂O | Scaffold: Phenethanol

Executive Technical Summary
3-Methylphenethyl alcohol (also known as m-methyl-2-phenylethanol) represents a critical

structural modification of the classic phenethyl alcohol (PEA) scaffold. While PEA is the

industry standard for "rose" notes in perfumery and a versatile solvent in pharma, the

introduction of a methyl group at the meta (3-) position introduces significant steric and

electronic changes.

Core Utility:

Fragrance Chemistry: Acts as a modifier, adding "green," spicy, or dry nuances to the

standard floral profile of PEA.

Medicinal Chemistry: Serves as a lipophilic building block. The meta-substitution prevents

rapid metabolic oxidation at the para-position (a common clearance route for phenyl rings),

potentially extending half-life in derivative drugs.
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Green Chemistry Target: A prime candidate for "new-to-nature" biocatalysis via engineered

Ehrlich pathways.

Synthetic Architectures: Chemical vs. Biological
The production of 3-methylphenethyl alcohol demands a choice between atom economy

(chemical) and enantioselectivity/sustainability (biological).

Comparative Pathways
The following diagram illustrates the decision logic between classical Grignard synthesis and

modern biocatalytic routes.
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Figure 1:Synthetic logic flow comparing the Grignard organometallic route (red) against the

Ehrlich metabolic pathway (green).

Critical Analysis of Methods
Grignard Addition (Chemical):

Mechanism:[1][2][3][4] Nucleophilic attack of m-tolylmagnesium bromide on the epoxide

ring of ethylene oxide.

Expert Insight: This is the industrial workhorse method. However, strict temperature control

(-5°C to 0°C) is non-negotiable. If the temperature spikes during ethylene oxide addition,

you risk polymerization of the epoxide or Wurtz-type coupling side reactions, leading to

high-boiling impurities that are difficult to distill.

Biocatalysis (The Ehrlich Pathway):
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Mechanism:[1][2][3][4] Yeast (S. cerevisiae) naturally converts L-phenylalanine to PEA. By

feeding meta-methyl-L-phenylalanine (or using an engineered strain that methylates the

ring), the machinery (Aro8p, Aro10p, ADH) produces the alcohol.

Expert Insight: This is the "Green" future. The challenge is toxicity; phenethyl alcohols are

toxic to yeast membranes at >2 g/L. In situ product recovery (ISPR) using biphasic

systems (e.g., oleic acid overlay) is required to prevent cell death [1].

Experimental Protocol: Chemical Synthesis
Standardized Laboratory Scale Procedure

Objective: Synthesis of 3-methylphenethyl alcohol via reduction of 3-methylphenylacetic acid.

Note: We choose acid reduction over Grignard for lab-scale safety, avoiding gaseous ethylene

oxide.

Reagents:

3-Methylphenylacetic acid (CAS 621-36-3): 15.0 g (0.1 mol)

Lithium Aluminum Hydride (LiAlH₄): 4.5 g (0.12 mol)

Tetrahydrofuran (THF), anhydrous: 200 mL

Ethyl Acetate (for quenching)

Step-by-Step Methodology:

System Preparation:

Flame-dry a 500 mL three-neck round-bottom flask equipped with a reflux condenser and

N₂ inlet.

Why: LiAlH₄ is violently reactive with moisture. Any water ingress will lower yield and

create fire hazards.

Hydride Suspension:
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Charge flask with LiAlH₄ and 100 mL anhydrous THF. Cool to 0°C in an ice bath.

Addition (The Critical Rate Step):

Dissolve 3-methylphenylacetic acid in 100 mL THF.

Add dropwise via addition funnel over 45 minutes.

Control: Maintain internal temperature <10°C. Rapid evolution of H₂ gas will occur; ensure

venting is unblocked.

Reaction & Reflux:

Once addition is complete, allow to warm to room temperature (25°C).

Heat to gentle reflux (66°C) for 3 hours.

Validation: Monitor via TLC (Hexane:EtOAc 3:1). The starting acid spot (low R_f) should

disappear.

Fieser Quench (Safety Critical):

Cool back to 0°C.

Add carefully in sequence: 4.5 mL H₂O, 4.5 mL 15% NaOH, 13.5 mL H₂O.

Result: This precipitates aluminum salts as a granular white solid (lithium aluminate) rather

than a gelatinous mess, facilitating filtration.

Purification:

Filter through a celite pad. Dry filtrate over MgSO₄.

Remove solvent in vacuo.

Distillation: Purify residue via vacuum distillation (approx. 110-115°C at 5 mmHg).

Analytical Characterization
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To validate the identity of 3-methylphenethyl alcohol, rely on the following physicochemical

fingerprint.

Table 1: Physicochemical Properties

Property Value / Characteristic Notes

Boiling Point 242-243°C (760 mmHg)
High boiling point requires

high-vac distillation.

Density 1.002 g/mL at 25°C Slightly denser than water.

Refractive Index n20/D 1.529 Useful for quick purity checks.

Appearance Colorless to pale yellow liquid
Yellowing indicates oxidation to

aldehyde.

Solubility
Soluble in alcohol, oils; slightly

in water

Partition coefficient (LogP)

approx 2.4.

GC-MS Interpretation:

Molecular Ion: Look for m/z 136 [M]+.

Base Peak: Typically m/z 105 (loss of -CH₂OH group, forming the methyl-tropylium ion).

Differentiation: The meta isomer elutes between the ortho (fastest) and para (slowest)

isomers on non-polar columns (e.g., DB-5), though separation from para can be difficult

requiring a polar wax column for baseline resolution.

Structure-Activity Relationship (SAR)
Understanding how the methyl group placement influences function is vital for drug design and

fragrance formulation.
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Figure 2:Structure-Activity Relationship highlighting the specific advantages of meta-

substitution regarding stability and physical properties.

Lipophilicity: The methyl group increases LogP, enhancing membrane permeability

compared to unsubstituted PEA.

Metabolic Stability: In pharmaceutical applications, unsubstituted phenyl rings are often

rapidly oxidized at the para position by CYP450 enzymes. Placing a methyl group at the

meta position does not fully block this, but it sterically hinders the ring orientation in the

active site, potentially altering metabolic clearance rates [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bioproduction of 2-Phenylethanol through Yeast Fermentation on Synthetic Media and on
Agro-Industrial Waste and By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

2. CN102241662A - Synthetic method of thiophene-3-ethanol - Google Patents
[patents.google.com]

3. CN102850186A - Method for preparing 3-methyl-3-buten-1-ol - Google Patents
[patents.google.com]

4. US20200232000A1 - Bioproduction of phenethyl alcohol, aldehyde, acid, amine, and
related compounds - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Monograph: 3-Methylphenethyl Alcohol &
Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162758/docs#technical-monograph-3-
methylphenethyl-alcohol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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